N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(1,2-benzothiazol-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C12H12N2OS/c1-2-12(15)13-8-7-10-9-5-3-4-6-11(9)16-14-10/h2-6H,1,7-8H2,(H,13,15)
• InChI Key: OSLRCMODRZBFKU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=NSC2=CC=CC=C21
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide, also known as BPEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. BPEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological disorders.

Mechanism of Action

N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely distributed in the central nervous system. mGluR5 is involved in various physiological processes such as synaptic plasticity, learning, and memory. N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide binds to the allosteric site of mGluR5 and inhibits its activation, thereby reducing the downstream signaling cascades.
Biochemical and Physiological Effects:
N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide has been shown to modulate various neurotransmitter systems such as dopamine, glutamate, and GABA, which are involved in various neurological disorders. It has also been shown to reduce oxidative stress and inflammation in the brain, which are associated with neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide has several advantages for lab experiments such as its high selectivity and potency for mGluR5, which allows for precise modulation of this receptor. However, N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide has limited solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which requires frequent dosing.

Future Directions

There are several future directions for N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide research such as the development of more potent and selective mGluR5 antagonists, the investigation of its potential therapeutic applications in various neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide could be used as a tool to study the role of mGluR5 in various physiological processes and the development of novel therapeutic strategies.
In conclusion, N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide is a promising compound with potential therapeutic applications in various neurological disorders. Its selective antagonism of mGluR5 makes it a valuable tool for studying the role of this receptor in various physiological processes. Further research is needed to fully understand the potential of N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide and its future applications in the field of neuroscience.

Synthesis Methods

The synthesis of N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide involves the reaction of 2-amino-3-carboxybenzothiazole with allyl bromide, followed by the reaction of the resulting product with propionyl chloride. This process yields N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide as a white powder with a purity of over 98%.

Scientific Research Applications

N-[2-(1,2-Benzothiazol-3-yl)ethyl]prop-2-enamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. It has been shown to improve cognitive function, reduce anxiety and depression-like behavior, and attenuate drug-seeking behavior in animal models.